Cas no 886370-78-1 (C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE)

• Product Name: C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE
• CAS No: 886370-78-1
• MF: C₂₁H₁₉N₅
• MW: 341.409063577652
• MDL: MFCD06738919
• CID: 892777
• PubChem ID: 72208502
• Update Time: 2025-10-19

C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE
• (2-trityltetrazol-5-yl)methanamine
• (2-TRITYL-2H-TETRAZOL-5-YL)METHANAMINE
• CS-0342010
• A861654
• 886370-78-1
• MFCD06738919
• (2-Trityl-2H-tetrazol-5-yl)methylamine
• SCHEMBL18982574
• AB28175
• DB-208381
• 1-[2-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOL-5-YL]METHANAMINE

• MDL： MFCD06738919
• Inchi： 1S/C21H19N5/c22-16-20-23-25-26(24-20)21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16,22H2
• InChI Key： AKMIQWTXAIHKPK-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=NC(CN)=N1

Computed Properties

• Exact Mass: 341.16400
• Monoisotopic Mass: 341.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62000
• LogP: 3.67230

Additional information on C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE

Professional Introduction to C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE (CAS No. 886370-78-1)

C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE, identified by its Chemical Abstracts Service (CAS) number 886370-78-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines, characterized by its intricate molecular structure, which includes a trityl group and a tetrazole moiety. The trityl group, a protective group commonly used in organic synthesis, enhances the stability of the molecule during various chemical reactions, while the tetrazole ring contributes to its unique reactivity and potential biological activity.

The synthesis of C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trityl group at the 2-position of the tetrazole ring is a critical step, as it not only protects the tetrazole moiety from unwanted side reactions but also influences the overall electronic properties of the molecule. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In the realm of pharmaceutical research, C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE has been explored for its potential applications in drug discovery. The tetrazole ring is known for its presence in various bioactive molecules, including antibiotics and antiviral agents, due to its ability to interact with biological targets in unique ways. The trityl group, on the other hand, provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic purposes.

Recent studies have highlighted the compound's role in developing novel therapeutic agents. For instance, researchers have investigated its potential as a precursor in the synthesis of tetrazole-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate inflammatory responses without significant side effects. The stability provided by the trityl group ensures that the compound remains intact during these reactions, facilitating efficient synthesis of more complex derivatives.

The structural features of C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE also make it an attractive candidate for material science applications. The tetrazole ring can participate in coordination chemistry with metal ions, leading to the formation of metal-organic frameworks (MOFs) with unique properties. These MOFs have potential uses in catalysis, gas storage, and separation technologies. The presence of the trityl group allows for further functionalization, enabling the design of MOFs with tailored characteristics for specific applications.

In conclusion, C-(2-TRITYL-2H-TETRAZOL-5-YL)-METHYLAMINE (CAS No. 886370-78-1) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique molecular structure, combining a trityl group and a tetrazole moiety, offers opportunities for innovative drug design and advanced material development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific and industrial advancements.